BENGHE Validation & Comparative

Check Availability & Pricing

No Publicly Available Data for Cross-Reactivity
Studies of Octamylamine Sulfamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octamylamine sulfamate

Cat. No.: B15189938

Despite extensive searches for "Octamylamine sulfamate” and its likely chemical analog
"Octyl Sulfamate,” no specific cross-reactivity studies or relevant biological data could be
identified in the public domain. As a result, the creation of a detailed comparison guide with
experimental data, as requested, is not possible at this time.

Initial investigations suggest that "Octamylamine sulfamate” may be a non-standard or less
common chemical name. The closest identifiable and structurally related compound is "Octyl
Sulfamate.” However, searches for biological activity, pharmacological data, or any form of
cross-reactivity assessment for Octyl Sulfamate also yielded no specific results.

While data on the specific compound is unavailable, the broader class of sulfamate-containing
compounds is known to exhibit a wide range of biological activities. These compounds are of
significant interest in drug development and have been investigated for various therapeutic
applications.

General Therapeutic Potential of Sulfamate-
Containing Compounds

Research has shown that the sulfamate moiety can be a key pharmacophore, contributing to a
molecule's interaction with biological targets. Some of the well-documented activities of
different sulfamate-containing molecules include:
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e Anticancer Activity: Certain sulfamates act as steroid sulfatase (STS) inhibitors, which are
crucial in hormone-dependent cancers.

e Anticonvulsant Properties: A prominent example is the widely used anti-epileptic drug,
topiramate, which is a sulfamate-containing monosaccharide derivative.

» Carbonic Anhydrase Inhibition: This mechanism is targeted for conditions like glaucoma and
has been a focus of sulfamate drug design.

» Antibacterial Effects: Some sulfamate derivatives have demonstrated activity against various
bacterial strains.

The absence of specific data for Octamylamine sulfamate or Octyl Sulfamate prevents a
direct comparison with any alternatives. The generation of comparative tables, experimental
protocols, and signaling pathway diagrams requires foundational experimental results, which
are not currently available in published literature or chemical databases.

For researchers and drug development professionals interested in the potential of
Octamylamine sulfamate, the initial step would be to synthesize the compound and conduct
foundational in vitro and in vivo studies to determine its biological activity and potential targets.
Such studies would be a prerequisite for any subsequent cross-reactivity and comparative
analysis.

 To cite this document: BenchChem. [No Publicly Available Data for Cross-Reactivity Studies
of Octamylamine Sulfamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15189938#cross-reactivity-studies-of-octamylamine-
sulfamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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